Cas no 1707563-26-5 (2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine)

• Product Name: 2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine
• CAS No: 1707563-26-5
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5058970
• Update Time: 2025-06-08

2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine
• 2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-ylamine

• Inchi： 1S/C11H16N4/c1-3-4-5-10-13-9-7-15(2)6-8(9)11(12)14-10/h6-7H,3-5H2,1-2H3,(H2,12,13,14)
• InChI Key： WZKGUKNOQFDDBA-UHFFFAOYSA-N
• SMILES： N1(C)C=C2C(C(N)=NC(CCCC)=N2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine

Introduction to 2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine (CAS No. 1707563-26-5)

2-Butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 1707563-26-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, including its butyl and methyl substituents, contribute to its unique chemical properties and biological interactions, making it a subject of interest for further investigation.

The pyrrolopyrimidine core is a privileged structure in drug discovery, known for its role in various bioactive molecules. Specifically, 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine exhibits a framework that is reminiscent of several pharmacologically relevant compounds. Its amine functionality at the 4-position and the presence of a butyl group at the 2-position, along with a methyl group at the 6-position, create a complex system that may interact with biological targets in multiple ways. This complexity makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Studies have suggested that 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine may exhibit binding affinity to enzymes and receptors involved in critical cellular pathways. For instance, its structural motif is similar to known inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. These findings are particularly intriguing given the ongoing efforts to develop novel therapeutics targeting these pathways.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine are of paramount importance. The introduction of substituents at specific positions on the pyrrolopyrimidine ring can significantly alter its pharmacological profile. Researchers have been exploring various synthetic routes to access derivatives of this compound with enhanced biological activity. For example, modifications at the 2-, 6-, and 4-positions have been shown to modulate binding affinity and selectivity. These efforts are part of a broader trend in medicinal chemistry to rationally design molecules with improved therapeutic potential.

The biological activity of 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine has been the focus of several preclinical studies. Initial investigations have revealed promising results regarding its potential as an inhibitor of certain enzymes involved in cell proliferation and survival. These enzymes are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The compound's ability to interact with these enzymes suggests that it may have applications in oncology and related fields. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Moreover, the structural diversity inherent in pyrrolopyrimidine derivatives like 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine offers opportunities for developing drugs with novel mechanisms of action. This is particularly important in addressing multidrug resistance issues observed in various diseases. By exploring different analogs and derivatives, researchers aim to identify compounds that can overcome existing limitations associated with current therapies. The versatility of this scaffold makes it a valuable tool in the quest for new medicines.

The synthesis of 2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations have been instrumental in constructing this compound. The ability to synthesize such molecules with high precision is crucial for their subsequent biological evaluation.

In conclusion,2-butyl-6-methyl-6H-pyrrolo[3,4-d]pyrimidin-4-amineserves as an intriguing example of how structural complexity can lead to novel biological activity. Its potential applications in drug discovery are vast, particularly given its similarity to known bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound will undoubtedly remain a subject of great interest for medicinal chemists and biologists alike.